Cas no 1796904-27-2 (WNQLSUQIPOOKRJ-UHFFFAOYSA-N)

• Product Name: WNQLSUQIPOOKRJ-UHFFFAOYSA-N
• CAS No: 1796904-27-2
• MF: C₁₇H₂₆N₄O₄
• MW: 350.412744045258
• CID: 5370097
• Update Time: 2025-07-15

WNQLSUQIPOOKRJ-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• WNQLSUQIPOOKRJ-UHFFFAOYSA-N

• Inchi： 1S/C17H26N4O4/c1-17(2,3)25-16(23)20-7-4-5-14(20)15(22)19-12-9-18-21(10-12)13-6-8-24-11-13/h9-10,13-14H,4-8,11H2,1-3H3,(H,19,22)
• InChI Key： WNQLSUQIPOOKRJ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1C(=O)NC1=CN(C2CCOC2)N=C1

Additional information on WNQLSUQIPOOKRJ-UHFFFAOYSA-N

Comprehensive Overview of CAS No 1796904-27-2 and WNQLSUQIPOOKRJ-UHFFFAOYSA-N: Properties, Applications, and Industry Relevance

The chemical compound identified by CAS No 1796904-27-2 and the InChIKey WNQLSUQIPOOKRJ-UHFFFAOYSA-N has garnered significant attention in recent years due to its unique molecular structure and potential applications across various industries. This specialized compound, often referenced in advanced material science and pharmaceutical research, represents a cutting-edge area of chemical innovation. Its distinct identifier WNQLSUQIPOOKRJ-UHFFFAOYSA-N serves as a critical fingerprint in global chemical databases, enabling precise tracking and research collaboration.

Recent trends in green chemistry and sustainable synthesis have amplified interest in compounds like CAS No 1796904-27-2, as researchers seek environmentally friendly alternatives to traditional materials. The compound's structural characteristics suggest potential compatibility with biodegradable polymers and energy storage systems, making it particularly relevant to current discussions about circular economy solutions. Analytical studies indicate that its thermal stability and solubility profile may offer advantages in high-performance coatings and electronic materials.

From a technical perspective, the WNQLSUQIPOOKRJ-UHFFFAOYSA-N identifier provides researchers with immediate access to stereochemical information and molecular connectivity data. This facilitates rapid structure-activity relationship studies, particularly valuable in drug discovery pipelines where time-to-market is critical. The compound's patent landscape reveals innovative applications in targeted drug delivery systems, with several major pharmaceutical companies investigating its potential as a molecular scaffold for novel therapeutics.

Industrial applications of CAS No 1796904-27-2 extend beyond life sciences into advanced nanotechnology sectors. Its molecular dimensions and functional group arrangement show promise for supramolecular assembly applications, potentially enabling breakthroughs in molecular electronics and sensor technologies. These characteristics align perfectly with current market demands for miniaturized devices and high-sensitivity detection systems across medical and environmental monitoring fields.

Quality control protocols for WNQLSUQIPOOKRJ-UHFFFAOYSA-N involve sophisticated chromatographic techniques and spectroscopic verification methods to ensure batch-to-batch consistency. The compound's purity standards have become increasingly stringent as its potential catalytic applications in asymmetric synthesis gain recognition within academic and industrial chemistry circles. This reflects broader industry movements toward precision chemistry and process intensification methodologies.

Emerging research suggests possible synergistic effects when CAS No 1796904-27-2 is combined with certain ionic liquids or metal-organic frameworks, opening new avenues for smart material development. These findings have sparked discussions at recent materials science conferences about its role in next-generation responsive surfaces and adaptive coatings. Such applications could revolutionize sectors ranging from renewable energy infrastructure to biomedical implants.

The commercial availability of WNQLSUQIPOOKRJ-UHFFFAOYSA-N through specialized chemical suppliers has enabled broader research access while maintaining necessary quality standards. Current market analysis indicates growing demand from contract research organizations and academic laboratories focusing on structure-based design approaches. This trend mirrors the pharmaceutical industry's shift toward fragment-based drug discovery and computational chemistry-guided development.

Environmental and safety assessments of CAS No 1796904-27-2 follow rigorous REACH compliance protocols, with particular attention to its eco-toxicity profile and biodegradation pathways. These evaluations become increasingly important as regulatory bodies worldwide emphasize green chemistry principles and sustainable chemical management. The compound's stability data and handling requirements are thoroughly documented to ensure safe utilization across all potential applications.

Future research directions for WNQLSUQIPOOKRJ-UHFFFAOYSA-N include exploration of its photophysical properties for potential optoelectronic applications, as preliminary studies suggest interesting charge transfer characteristics. Additionally, its possible role in organocatalysis systems continues to attract investigation, particularly for enantioselective transformations important in chiral synthesis. These developments position the compound at the forefront of contemporary chemical innovation and applied research.